3-Allylcyclopentanol

• Molecular Formula: C8H14O
• Molecular Weight: 126.20 g/mol
• IUPAC Name: 3-prop-2-enylcyclopentan-1-ol
• InChI: InChI=1S/C8H14O/c1-2-3-7-4-5-8(9)6-7/h2,7-9H,1,3-6H2
• InChI Key: ZSGKITHCXHKYIU-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1CCC(C1)O

Description

3-Allylcyclopentanol is a useful research compound. Its molecular formula is C8H14O and its molecular weight is 126.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5 g of potassium tert.-butylate in 80 ml of dimethylformamide was added at -60° C. over 90 minutes to a solution of 5 g of 3-hydroxy-cyclopentyl-acetaldehyde, 15 g of triphenyl methyl phosphonium bromide and 100 ml of dimethylformamide and the resulting suspension was stirred at -60° C. for 2 hours after which the temperature was allowed to rise to 20° C. The mixture was poured into 2N hydrochloric acid solution and the mixture was extracted with isopropyl ether. The organic phase was dried and evaporated to dryness under reduced pressure. The residue was chromatographed over silica gel and was eluted with a 7-3 cyclohexane-ethyl acetate mixture to obtain 1.7 g of 3-(2-propenyl)-cyclopentanol.